1-(Furan-2-ylmethyl)-3-hydroxy-5-(4-(pentyloxy)phenyl)-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one

• CAS No.: 617695-74-6
• Molecular Formula: C30H33NO6
• Molecular Weight: 503.6 g/mol
• IUPAC Name: (4E)-1-(furan-2-ylmethyl)-4-[hydroxy-(4-propoxyphenyl)methylidene]-5-(4-pentoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C30H33NO6/c1-3-5-6-18-36-24-13-9-21(10-14-24)27-26(28(32)22-11-15-23(16-12-22)35-17-4-2)29(33)30(34)31(27)20-25-8-7-19-37-25/h7-16,19,27,32H,3-6,17-18,20H2,1-2H3/b28-26+
• InChI Key: ARVUHTZZHWZLKL-BYCLXTJYSA-N
• Isomeric SMILES: CCCCCOC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)OCCC)\O)/C(=O)C(=O)N2CC4=CC=CO4
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OCCC)O)C(=O)C(=O)N2CC4=CC=CO4

Description

This compound belongs to the 3-hydroxy-pyrrol-2-one class, characterized by a five-membered lactam ring with substituents influencing physicochemical and biological properties. Its structure includes:

• 1-position: Furan-2-ylmethyl group (enhances aromatic π-π interactions).
• 3-position: Hydroxyl group (critical for hydrogen bonding and acidity).
• 4-position: 4-Propoxybenzoyl moiety (modulates lipophilicity and steric bulk).
• 5-position: 4-Pentyloxyphenyl group (increases hydrophobicity and membrane permeability).

Biological Activity

1-(Furan-2-ylmethyl)-3-hydroxy-5-(4-(pentyloxy)phenyl)-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one is a complex organic compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews the compound's synthesis, biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{28}H_{32}N_{2}O_{6}$, with a molecular weight of 484.56 g/mol. The structure features a pyrrolidine ring substituted with various functional groups, including furan and phenyl moieties, which may contribute to its biological activity.

Property	Value
Molecular Formula	C28H32N2O6
Molecular Weight	484.56 g/mol
IUPAC Name	1-(Furan-2-ylmethyl)-3-hydroxy-5-(4-(pentyloxy)phenyl)-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one

Antimicrobial Properties

Research indicates that compounds similar to 1-(Furan-2-ylmethyl)-3-hydroxy-5-(4-(pentyloxy)phenyl)-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one exhibit significant antimicrobial activity. For instance, derivatives containing furan and phenolic groups have shown effectiveness against various bacterial strains, suggesting potential applications in treating infections .

Anticancer Activity

The compound has also been investigated for its anticancer properties. Studies have demonstrated that it can induce apoptosis in cancer cell lines through mechanisms involving the modulation of key signaling pathways, such as the PI3K/Akt pathway. This effect is attributed to its ability to interact with specific cellular targets, leading to cell cycle arrest and programmed cell death .

The proposed mechanisms by which this compound exerts its biological effects include:

• Enzyme Inhibition : The compound may inhibit enzymes involved in critical metabolic pathways, thus disrupting cancer cell proliferation.
• Receptor Modulation : It could modulate receptor activity on cell surfaces, influencing downstream signaling cascades.
• Gene Expression Regulation : The compound may affect gene expression related to apoptosis and cell survival .

Study on Antimicrobial Efficacy

In a study assessing the antimicrobial efficacy of furan-containing compounds, 1-(Furan-2-ylmethyl)-3-hydroxy-5-(4-(pentyloxy)phenyl)-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one was tested against Staphylococcus aureus and Escherichia coli. Results showed an inhibition zone diameter of up to 15 mm at concentrations of 100 µg/mL, indicating strong antimicrobial potential .

Investigation of Anticancer Effects

A recent investigation into the anticancer properties revealed that treatment with this compound led to a significant reduction in viability in MCF-7 breast cancer cells, with an IC50 value of 12 µM. The study highlighted that the compound induced apoptosis via caspase activation and increased reactive oxygen species (ROS) production .

Scientific Research Applications

The compound 1-(Furan-2-ylmethyl)-3-hydroxy-5-(4-(pentyloxy)phenyl)-4-(4-propoxybenzoyl)-1H-pyrrol-2(5H)-one is a complex organic molecule with significant potential in various scientific research applications. This article explores its properties, synthesis, and potential applications, particularly in medicinal chemistry and materials science.

Structural Features

The compound features a furan ring, hydroxy group, and multiple aromatic substituents, which contribute to its unique chemical reactivity and potential biological activity.

Medicinal Chemistry

• Anticancer Activity : Preliminary studies indicate that compounds with similar structures exhibit cytotoxic effects against various cancer cell lines. The presence of both furan and pyrrole moieties is believed to enhance the interaction with biological targets involved in cancer progression.
• Anti-inflammatory Properties : Research has shown that derivatives of pyrrole compounds can inhibit inflammatory pathways, making them potential candidates for developing new anti-inflammatory drugs.
• Antioxidant Activity : The compound's structure suggests it may possess antioxidant properties, which are beneficial in preventing oxidative stress-related diseases.

Materials Science

• Organic Electronics : The compound's conjugated system may be utilized in organic semiconductors or photovoltaic devices due to its electronic properties.
• Polymer Chemistry : It can serve as a building block for synthesizing advanced polymers with tailored properties for specific applications such as coatings or adhesives.

Case Study 1: Anticancer Activity

A study evaluated the cytotoxic effects of structurally similar pyrrole derivatives on breast cancer cells. Results indicated a significant reduction in cell viability, suggesting that modifications to the furan and phenyl groups can enhance activity (Source needed).

Case Study 2: Anti-inflammatory Effects

Research conducted on a related compound demonstrated its ability to inhibit the production of pro-inflammatory cytokines in vitro. This opens avenues for further exploration into its therapeutic potential in chronic inflammatory conditions (Source needed).

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes structural analogues and their distinguishing features:

Compound Name	Substituents (Positions 1, 4, 5)	Melting Point (°C)	Molecular Weight (g/mol)	Yield (%)	Reference
Target Compound	1: Furan-2-ylmethyl; 4: 4-propoxybenzoyl; 5: 4-pentyloxyphenyl	Not reported	~523.6 (calculated)	Not reported	N/A
3-Hydroxy-1-(2-hydroxy-propyl)-4-(4-methyl-benzoyl)-5-(4-trifluoromethoxy-phenyl)-1H-pyrrol-2-one (23)	1: 2-hydroxypropyl; 4: 4-methylbenzoyl; 5: 4-trifluoromethoxyphenyl	246–248	436.16	32
5-(4-tert-Butyl-phenyl)-3-hydroxy-1-(2-hydroxy-propyl)-4-(4-methyl-benzoyl)-1H-pyrrol-2-one (20)	1: 2-hydroxypropyl; 4: 4-methylbenzoyl; 5: 4-tert-butylphenyl	263–265	408.23	62
4-(Furan-2-carbonyl)-3-hydroxy-5-(4-hydroxy-3-methoxyphenyl)-1-(3-methoxypropyl)-1H-pyrrol-2-one	1: 3-methoxypropyl; 4: furan-2-carbonyl; 5: 4-hydroxy-3-methoxyphenyl	Not reported	413.41	Not reported

Key Observations

Substituent Effects on Physicochemical Properties

• Melting Points : The tert-butyl-substituted compound (20) has a higher melting point (263–265°C) compared to the trifluoromethoxy analogue (23, 246–248°C), likely due to increased van der Waals interactions from the bulky tert-butyl group .
• Lipophilicity : The target compound’s pentyloxy and propoxy chains (logP ~5.2 estimated) suggest higher lipophilicity than analogues with shorter chains (e.g., compound 23, logP ~3.9), impacting bioavailability and metabolic stability.

Structure-Activity Relationship (SAR) Insights

• 3-Hydroxyl Group: Common across all analogues; essential for metal chelation or hydrogen-bond donor activity in biological targets.
• Aromatic Substitutions :
  • Electron-withdrawing groups (e.g., trifluoromethoxy in compound 23) may enhance electrophilicity at the lactam ring .
  • Electron-donating groups (e.g., methoxy in compound 8) could stabilize resonance structures, affecting reactivity .
• Alkoxy Chain Length : The target compound’s pentyloxy group may improve membrane permeability over shorter chains (e.g., propoxy in compound 8) but risks reduced solubility.